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Compound of Interest

2,2-Dimethylpyrrolidine
Compound Name:

hydrochloride
CAS No.: 623580-01-8
Cat. No.: B1438439

Get Quote

\ J

CAS Number: 623580-01-8 (HCI salt) | Free Base CAS: 35018-15-6

Executive Summary

2,2-Dimethylpyrrolidine hydrochloride is a specialized cyclic amine building block used
extensively in medicinal chemistry to modulate drug potency and metabolic stability. Its
structural value lies in the gem-dimethyl group, which introduces the Thorpe-Ingold effect
(conformational restriction) and sterically blocks metabolic oxidation at the

-carbon. This guide provides a comprehensive technical profile, including physicochemical
properties, structural significance in drug design, and a validated laboratory protocol for its
synthesis and isolation.

Identity & Physicochemical Profile[1][2][3]1[4][5]

The hydrochloride salt is the preferred form for storage and handling due to the volatility and
hygroscopic nature of the free amine.

Table 1: Chemical Specifications
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Parameter Specification

IUPAC Name 2,2-Dimethylpyrrolidine hydrochloride
CAS Number (HCI) 623580-01-8

CAS Number (Free Base) 35018-15-6

Molecular Formula CeH1sN[1][2][3][41[51[6][71[8] - HCI
Molecular Weight 135.63 g/mol

Appearance White to off-white crystalline solid

Solubilit Soluble in water, methanol, ethanol; sparingly
olubility _
soluble in ether

Hygroscopicity High (Store under inert atmosphere)

Structural Significance in Medicinal Chemistry[1][2]
[8][10]
The Thorpe-Ingold Effect (Gem-Dimethyl Effect)

The introduction of the gem-dimethyl group at the 2-position of the pyrrolidine ring is not merely
a lipophilic modification; it fundamentally alters the conformational landscape of the molecule.

o Conformational Locking: The bulky methyl groups compress the internal bond angle of the
quaternary carbon (C2), forcing the ring substituents closer together. This increases the
population of the reactive conformer, often accelerating cyclization rates or improving binding
affinity to receptor pockets by reducing the entropic penalty of binding.

» Metabolic Blockade: In unsubstituted pyrrolidines, the carbon adjacent to the nitrogen (

-carbon) is a primary "hotspot" for oxidative metabolism by Cytochrome P450 enzymes
(specifically CYP2D6 and CYP3A4). Disubstitution at this position sterically hinders the
approach of the heme-iron center, significantly extending the metabolic half-life (

) of the pharmacophore.
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Mechanism Visualization

The following diagram illustrates the conformational restriction and metabolic protection
conferred by the gem-dimethyl motif.
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Figure 1: Mechanistic impact of the gem-dimethyl group on conformation and metabolic
stability.

Validated Synthesis Protocol

Objective: Synthesis of 2,2-dimethylpyrrolidine hydrochloride via the reduction of 5,5-
dimethyl-2-pyrrolidone.

Note on Causality: Direct alkylation of pyrrolidine is prone to over-alkylation. The reduction of
the corresponding lactam (5,5-dimethyl-2-pyrrolidone) using Lithium Aluminum Hydride (LiAlH4)
is the standard, high-fidelity route. The gem-dimethyl group introduces significant steric
hindrance, requiring vigorous reflux conditions to ensure complete reduction of the carbonyl.

Reagents & Equipment

e Precursor: 5,5-Dimethyl-2-pyrrolidone (CAS 3128-07-2)

Reductant: Lithium Aluminum Hydride (LiAlH4), 2.4 M in THF or powder

Solvent: Anhydrous Tetrahydrofuran (THF)

Quench: Water, 15% NaOH, Water (Fieser method)

Salt Formation: 4M HCI in Dioxane or concentrated aqueous HCI

Step-by-Step Methodology
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e Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, nitrogen
inlet, and addition funnel. Maintain a positive nitrogen atmosphere.

e LiAIH4 Suspension: Charge the flask with anhydrous THF (10 mL/g of precursor). Cool to
0°C. Carefully add LiAlH4 (2.0 equivalents). Caution: LiAlHa is pyrophoric.

» Addition: Dissolve 5,5-dimethyl-2-pyrrolidone in minimal anhydrous THF. Add this solution
dropwise to the LiAlH4 suspension at 0°C over 30 minutes.

e Reaction (Critical Step):
o Allow the mixture to warm to room temperature.
o Heat to reflux (66°C) for 12—18 hours.

o Technical Insight: The steric bulk of the gem-dimethyl group adjacent to the nitrogen
impedes the hydride attack. Shorter reflux times often result in incomplete reduction
(hydroxyl-pyrrolidine intermediates).

o Workup (Fieser Method):
o Cool the reaction mixture to 0°C.
o Carefully quench excess hydride by sequential addition of:

= mL Water (where
= grams of LiAlH4 used)
= mL 15% NaOH solution

= mL Water[7]
o Stir until a granular white precipitate forms.
o Filter through a Celite pad and wash with diethyl ether.

¢ Isolation:
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o Dry the filtrate over anhydrous

o Concentrate under reduced pressure (carefully, as the free base is volatile; bp ~100-
110°C).

» Salt Formation:
o Dissolve the crude oil in diethyl ether.
o Add 4M HCI in dioxane dropwise at 0°C.

o Collect the resulting white precipitate by filtration. Recrystallize from ethanol/ether if
necessary.

Synthesis Workflow Diagram
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Figure 2: Step-by-step synthesis workflow for the conversion of lactam to amine salt.

Handling & Safety Profile

Signal Word:WARNING
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Hazard Class H-Code Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.[4][8]
Skin Corrosion/Irritation H315 Causes skin irritation.[9]

Causes serious eye irritation.

Eye Damage/Irritation H319
[91[10]

Storage Protocol:
e Hygroscopic: Store in a desiccator or under nitrogen/argon.
 Stability: Stable under recommended storage conditions. Avoid strong oxidizing agents.

o Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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